Cas no 214759-66-7 (Methyl 3-chloro-4-cyanobenzoate)

Methyl 3-chloro-4-cyanobenzoate is a versatile organic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and cyano functional groups, allows for selective reactivity in cross-coupling and nucleophilic substitution reactions. The ester group enhances solubility in organic solvents, facilitating further derivatization. This compound is valued for its stability under standard storage conditions and high purity, making it suitable for precision applications in medicinal chemistry and material science. Its well-defined reactivity profile enables efficient incorporation into complex molecular frameworks, supporting research and industrial-scale production of biologically active compounds.
Methyl 3-chloro-4-cyanobenzoate structure
214759-66-7 structure
Product Name:Methyl 3-chloro-4-cyanobenzoate
CAS No:214759-66-7
MF:C9H6ClNO2
MW:195.602441310883
MDL:MFCD12756074
CID:838893
PubChem ID:19076698
Update Time:2025-06-08

Methyl 3-chloro-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-chloro-4-cyanobenzoate
    • Benzoic acid, 3-chloro-4-cyano-, methyl ester
    • 2-CHLORO-4-(METHOXYCARBONYL)BENZONITRILE
    • 3-CHLORO-4-CYANO-BENZOIC ACID METHYL ESTER
    • AB66183
    • AK110533
    • KB-83754
    • SureCN5089121
    • KDNFJYKKFLHZKZ-UHFFFAOYSA-N
    • CM12559
    • AB0058364
    • Z4409
    • ST24025288
    • Benzoic acid, 3-chloro-4-cyano-, methylester
    • MFCD12756074
    • DTXSID40597843
    • SCHEMBL5089121
    • CS-W006734
    • FS-3743
    • SY102856
    • DS-2744
    • Methyl3-chloro-4-cyanobenzoate
    • DB-360741
    • Methyl 3-chloro-4-cyano-benzoate
    • AKOS016008921
    • 3-Chloro-4-cyano-benzoic acid methyl ester;
    • 214759-66-7
    • Methyl 3-chloro-4-cyanobenzoate
    • MDL: MFCD12756074
    • Inchi: 1S/C9H6ClNO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,1H3
    • InChI Key: KDNFJYKKFLHZKZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 195.00878
  • Monoisotopic Mass: 195.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • PSA: 50.09

Methyl 3-chloro-4-cyanobenzoate Security Information

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